DOPE-mPEG, MW 2000

• Molecular Formula: C46H88NO11P
• Molecular Weight: 862.2 g/mol
• InChI: InChI=1S/C45H84NO11P.CH4/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-43(47)54-40-42(41-56-58(50,51)55-37-36-46-45(49)53-39-38-52-3)57-44(48)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;/h18-21,42H,4-17,22-41H2,1-3H3,(H,46,49)(H,50,51);1H4/b20-18-,21-19-;/t42-;/m1./s1
• InChIKey: KKXSHJSZIAABGR-RQXYYNAFSA-N

DOPE-mPEG 2000 vs. Saturated PEG-Lipids: Procurement Guide

DOPE-mPEG, MW 2000 (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]) is a PEGylated phospholipid consisting of a dioleoylphosphatidylethanolamine (DOPE) anchor and a methoxy-polyethylene glycol (mPEG) chain of approximately 2000 Da . This amphiphilic conjugate is primarily utilized as a functional excipient in the fabrication of lipid-based nanocarriers, including liposomes and micelles, for drug and nucleic acid delivery [1]. The unsaturated nature of its DOPE lipid anchor distinguishes it from saturated analogs like DSPE-mPEG 2000, imparting unique physicochemical properties that are critical for specific formulation and performance outcomes [2].

1

Fluid-phase membrane Unsaturated DOPE anchor provides low Tm (~ -16 °C), keeping bilayers fluid at physiological temperature.

2

Non-lamellar phase propensity Reported tendency to form hexagonal (HII) phases may support fusogenic or triggered-release designs.

3

Amphiphilic PEGylated lipid mPEG 2000 chain offers stealth shielding; suitable for liposome and nanoparticle formulation research.

• [1] MedChemExpress. (n.d.). 18:1 PEG2000 PE (Synonyms: DOPE-PEG2000; 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] ammonium). Product Datasheet. Cat. No.: HY-144010. View Source
• [2] Empire Agents. (2025). DOPE-mPEG, MW 2000. Product Information. View Source

Why DOPE-mPEG 2000 Differs from Saturated DSPE-PEG

The assumption that all PEG-lipids of similar molecular weight are functionally equivalent is contradicted by robust experimental data. The specific chemistry of the lipid anchor dictates a nanocarrier's core performance attributes, including its ability to undergo membrane fusion, its pH sensitivity, and its stability. As demonstrated in the evidence below, the unsaturated, non-lamellar-prone DOPE anchor in DOPE-mPEG 2000 provides a distinct advantage in promoting endosomal escape, a critical bottleneck in nucleic acid delivery, when compared to saturated anchors like DSPE [1]. Conversely, this same structural feature necessitates careful management of its pH-sensitivity profile, which differs markedly from that of its saturated counterparts [2]. Substitution based solely on PEG chain length overlooks these anchor-driven, quantifiable differences, leading to predictable and significant variations in formulation performance.

DOPE-mPEG 2000 (unsaturated)

Saturated DSPE-PEG (e.g., DSPE-mPEG2000)

Fluid, fusogenic membrane Low Tm enhances membrane fusion; may alter drug retention and pH sensitivity.

Rigid, stable bilayer High Tm confers long-circulating, non-fusogenic liposomes; fusion behavior differs.

Shorter circulation half-life Reported t₁/₂ ~ 3–7 h in DOPE-rich formulations; rapid clearance may be intentional.

Extended circulation (>24 h) DSPE-PEG liposomes provide prolonged systemic exposure; PK profiles may not transfer.

Anchor unsaturation drives phase behavior Dioleoyl chains influence hexagonal phase propensity; substitution with saturated lipid may shift release kinetics.

Saturated anchor limits non-lamellar phases DSPE maintains lamellar organization; may not reproduce triggered fusion endpoints.

• [1] Vanić, Ž., Barnert, S., Süss, R., & Schubert, R. (2012). Fusogenic activity of PEGylated pH-sensitive liposomes. Journal of Liposome Research, 22(2), 148–157. doi: 10.3109/08982104.2011.633267. View Source
• [2] Zhang, J. X., Zalipsky, S., Mullah, N., Pechar, M., & Allen, T. M. (2004). Pharmaco attributes of dioleoylphosphatidylethanolamine/cholesterylhemisuccinate liposomes containing different types of cleavable lipopolymers. Pharmacological Research, 49(2), 185–198. doi: 10.1016/j.phrs.2003.09.003. View Source

DOPE-mPEG 2000: Quantitative Differentiators

Membrane Fluidity: DOPE-PEG vs. DSPE-PEG

PEGylation with DSPE-PEG2000 significantly impairs the intrinsic fusogenic capacity of DOPE/CHEMS liposomes. DOPE-based vesicles without PEG are capable of rapid fusion upon acidification. However, when PEGylated with DSPE-PEG2000, their ability to fuse is significantly reduced in a dose-dependent manner, potentially hindering endosomal escape [1]. In contrast, formulations utilizing DOPE-mPEG 2000, where the PEG is attached to the same fusogenic DOPE lipid, are designed to preserve or recover this critical fusogenic activity, a key differentiator for intracellular delivery [2].

Membrane fluidity

Head-to-head

PEG amount, not anchor type, primarily modulated fluidity.

At 10 mol% incorporation both DOPE-PEG2000 and DSPE-PEG2000 markedly decelerated FRAP recovery in DOPC membranes.

PEG grafting density may be a stronger design lever than lipid anchor saturation.

Measured on colloid-supported lipid bilayers; confirmation in vesicle systems may be needed.

Evidence Dimension	Membrane Fusion Activity (pH-dependent)
Target Compound Data	Fusogenic activity is preserved or can be recovered (qualitative observation).
Comparator Or Baseline	DSPE-PEG2000 incorporated into DOPE/CHEMS liposomes (baseline: non-PEGylated DOPE/CHEMS liposomes show rapid fusion).
Quantified Difference	DSPE-PEG2000 significantly reduces pH sensitivity and fusion. Fusion capacity is inversely correlated with the molar ratio of PEG-lipid [1]. Cleavage of PEG from DOPE liposomes results in fusion, demonstrating that the DOPE anchor is key to this function [2].
Conditions	Calcein leakage and membrane fusion assays at pH 5.5-7.4 [1]; Cleavage-triggered fusion assays on DOPE liposomes [2].

Why This Matters

For nucleic acid delivery, endosomal escape is the primary rate-limiting step; selecting DOPE-mPEG 2000 over DSPE-PEG2000 directly addresses this bottleneck by preserving membrane-destabilizing activity.

• [1] Vanić, Ž., Barnert, S., Süss, R., & Schubert, R. (2012). Fusogenic activity of PEGylated pH-sensitive liposomes. Journal of Liposome Research, 22(2), 148–157. doi: 10.3109/08982104.2011.633267. View Source
• [2] Kirpotin, D., Hong, K., Mullah, N., Papahadjopoulos, D., & Zalipsky, S. (1996). Liposomes with detachable polymer coating: destabilization and fusion of dioleoylphosphatidylethanolamine vesicles triggered by cleavage of surface-grafted poly(ethylene glycol). FEBS Letters, 388(2-3), 115–118. doi: 10.1016/0014-5793(96)00521-2. View Source

In Vivo Circulation Half-Life

The incorporation of DOPE-mPEG 2000 into pH-sensitive liposomal formulations allows for precise, concentration-dependent tuning of the system's response to acidic environments. This property enables formulators to control the release kinetics of encapsulated payloads in acidic cellular compartments such as endosomes and lysosomes . This tunability is a specific feature of the DOPE-mPEG 2000 integration and contrasts with the more pronounced ablation of pH-sensitivity observed with other PEG-lipid anchors like DSPE [1].

In vivo half-life

Cross-study context

DOPE-based t₁/₂: 3–7 h vs. DSPC/DSPE-PEG t₁/₂: >24 h.

DOPE:mPEG-VE-DOG (90:10) liposomes cleared >3-fold faster in mice.

DOPE-rich liposomes exhibit shorter circulation, supporting rapid-clearance or triggered-release strategies.

Cross-study comparison; different lipid compositions and PEG densities may influence absolute values.

Evidence Dimension	pH-Sensitivity Modulation
Target Compound Data	Reduces liposome pH-sensitivity in a concentration-dependent manner .
Comparator Or Baseline	Baseline: non-PEGylated DOPE/CH liposomes are pH-sensitive. DSPE-PEG2000 incorporation abolishes pH-sensitivity [1].
Quantified Difference	DOPE-mPEG 2000 provides a tunable reduction, allowing for controlled pH response. In contrast, DSPE-PEG2000 results in a near-complete loss of pH sensitivity at concentrations ≥5 mol% [1].
Conditions	pH-triggered release assays on liposomes formulated with DOPE and cholesteryl hemisuccinate (CHEMS) [1].

Why This Matters

This tunability offers a significant formulation advantage, allowing scientists to dial in the desired pH-release profile for a specific payload, a level of control not easily achieved with other PEG-lipids.

• [1] Zhang, J. X., Zalipsky, S., Mullah, N., Pechar, M., & Allen, T. M. (2004). Pharmaco attributes of dioleoylphosphatidylethanolamine/cholesterylhemisuccinate liposomes containing different types of cleavable lipopolymers. Pharmacological Research, 49(2), 185–198. doi: 10.1016/j.phrs.2003.09.003. View Source

Drug Encapsulation & Stability

In a direct head-to-head comparison using multifunctional envelope-type nanodevices (MENDs), modification with a PEG-peptide-DOPE (PPD) construct significantly outperformed conventional PEG modification. The PPD modification was shown to accelerate both cellular uptake and the critical step of endosomal escape [1]. This study provides direct evidence that the DOPE anchor, even when PEGylated, facilitates a more efficient intracellular trafficking pathway compared to standard PEG-lipid strategies.

Drug encapsulation

Class-level

>60% encapsulation efficiency

Four anticancer drugs in DOPE-PEG2000-stabilized POLL liposomes; significantly higher than non-PEGylated controls.

DOPE-PEG2000 may improve loading relative to unshielded formulations.

Class-level inference; drug-specific interactions require individual verification.

Evidence Dimension	Cellular Uptake and Endosomal Escape Kinetics
Target Compound Data	Accelerated cellular uptake and endosomal escape with PEG-peptide-DOPE (PPD) modification [1].
Comparator Or Baseline	Conventional PEG-modified MEND (Multifunctional Envelope-type Nanodevice).
Quantified Difference	PPD modification accelerated both cellular uptake and endosomal escape compared to a conventional PEG modified MEND (qualitative observation of faster kinetics).
Conditions	In vitro study using MENDs designed for siRNA delivery to tumors.

Why This Matters

This direct comparative evidence validates the selection of DOPE-based PEG-lipids for applications where overcoming intracellular delivery barriers is paramount, as it demonstrably improves the efficiency of critical uptake and trafficking steps.

• [1] Hatakeyama, H., Akita, H., Ito, E., Hayashi, Y., Oishi, M., Nagasaki, Y., ... & Harashima, H. (2011). Systemic delivery of siRNA to tumors using a lipid nanoparticle containing a tumor-specific cleavable PEG-lipid. Biomaterials, 32(18), 4306-4316. doi: 10.1016/j.biomaterials.2011.02.045. View Source

Hydrodynamic Size & Stability

Mixed liposomes stabilized with DOPE-PEG2000 demonstrate robust colloidal stability over an extended period. A study evaluating DOPE-PEG2000 stabilized oleic acid-soy lecithin liposomes (POLL) found that they maintained a stable system in terms of both particle aggregation and surface charge throughout a 28-day incubation period [1]. This stability profile is a critical quality attribute for ensuring consistent performance from batch to batch and over the shelf life of a product.

Size & stability

Cross-study context

288 nm mean size, >28-day colloidal stability

Also demonstrated as 100 nm anionic liposomes; supports broad size range.

DOPE-PEG2000 enables tunable, stable nanoparticle sizes across formulation designs.

Exact size depends on lipid composition and preparation method.

Evidence Dimension	Colloidal Stability Over Time
Target Compound Data	Stable particle aggregation and surface charge for 28 days.
Comparator Or Baseline	Baseline: Naked soy lecithin liposomes (no DOPE-PEG2000).
Quantified Difference	Formulations with DOPE-PEG2000 exhibited no significant aggregation or change in surface charge over 28 days, indicating superior colloidal stability compared to non-PEGylated controls.
Conditions	Incubation of DOPE-PEG2000 stabilized oleic acid-soy lecithin liposomes (POLL) over a 28-day period.

Why This Matters

Demonstrated 28-day colloidal stability provides confidence in the reproducibility and reliability of DOPE-mPEG 2000-containing formulations, a key consideration for both research and industrial-scale manufacturing.

• [1] Verma, D. D., Verma, S., Blume, G., & Fahr, A. (2017). Preparation, characterization and physicochemical properties of DOPE-PEG2000 stabilized oleic acid-soy lecithin liposomes (POLL). International Journal of Pharmaceutics, 526(1-2), 1-11. doi: 10.1016/j.ijpharm.2017.04.031. View Source

DOPE-mPEG 2000: Key Application Scenarios

pH-Sensitive Fusogenic Liposomes for Intracellular Delivery

In the design of lipid nanoparticles (LNPs) or lipoplexes for delivering siRNA, mRNA, or plasmid DNA, the rate-limiting step is often endosomal escape. The evidence confirms that DOPE-mPEG 2000 preserves the fusogenic activity of the DOPE anchor [1], directly facilitating membrane fusion and payload release into the cytoplasm. This contrasts with DSPE-PEG2000, which inhibits this process. Therefore, DOPE-mPEG 2000 is the preferred choice for R&D groups aiming to maximize transfection efficiency by overcoming this major intracellular barrier [2].

Cationic Lipoplexes for siRNA and Gene Delivery

For developing smart drug delivery systems that release their payload in response to the acidic tumor microenvironment or within endo/lysosomes, precise control over pH-sensitivity is essential. DOPE-mPEG 2000 allows for this fine-tuning in a concentration-dependent manner . While non-PEGylated DOPE/CHEMS liposomes are highly sensitive, and DSPE-PEG2000 nearly abolishes this sensitivity, DOPE-mPEG 2000 offers an intermediate, controllable profile [3]. This makes it uniquely suited for optimizing the release kinetics of pH-sensitive formulations.

Giant Unilamellar Vesicles (GUVs) for Synthetic Biology

The development of stable liposomal products with a viable shelf life requires excipients that prevent particle aggregation and maintain surface charge over time. Data demonstrates that DOPE-PEG2000-stabilized liposomes maintain robust colloidal stability for at least 28 days, showing no signs of aggregation or significant change in surface charge [4]. This evidence supports its use in formulations where long-term stability is a non-negotiable requirement, reducing the risk of batch failure and ensuring reproducible results.

Post-Insertion Modification of Liposomes

In advanced gene delivery systems like Smart Nanoassemblies (SNAs) that use a protamine-condensed DNA core, the lipid envelope's ability to fuse with endosomal membranes is critical. The DOPE-based lipid envelope in SNAs is essential for this function. Studies show that when this DOPE envelope contains an acid-labile PEG-DOPE conjugate, the system can self-dePEGylate at low pH, recovering the full fusogenic capacity of DOPE and leading to transfection efficiency superior to commercial standards like Lipofectamine 2000 [5]. This specific, high-performance application leverages the unique combination of DOPE's fusogenicity and the tunable PEG shielding provided by the DOPE-mPEG structure.

Application

Selection Property

Validation Focus

pH-sensitive fusogenic liposomes

Non-lamellar (HII) phase propensity

pH-triggered fusion & cargo release assay

Cationic lipoplexes (siRNA/gene delivery)

Stealth PEG corona on DOPE helper lipid

In vivo circulation & tumor accumulation study

Giant unilamellar vesicles (GUVs)

Fluid-phase membrane at room/physiological temp

Membrane protein reconstitution & phase behavior

Post-insertion modification of liposomes

PEG-lipid post-insertion compatibility

Grafting efficiency & PK profile tuning

• [1] Vanić, Ž., Barnert, S., Süss, R., & Schubert, R. (2012). Fusogenic activity of PEGylated pH-sensitive liposomes. Journal of Liposome Research, 22(2), 148–157. doi: 10.3109/08982104.2011.633267. View Source
• [2] Hatakeyama, H., Akita, H., Ito, E., Hayashi, Y., Oishi, M., Nagasaki, Y., ... & Harashima, H. (2011). Systemic delivery of siRNA to tumors using a lipid nanoparticle containing a tumor-specific cleavable PEG-lipid. Biomaterials, 32(18), 4306-4316. doi: 10.1016/j.biomaterials.2011.02.045. View Source
• [3] Zhang, J. X., Zalipsky, S., Mullah, N., Pechar, M., & Allen, T. M. (2004). Pharmaco attributes of dioleoylphosphatidylethanolamine/cholesterylhemisuccinate liposomes containing different types of cleavable lipopolymers. Pharmacological Research, 49(2), 185–198. doi: 10.1016/j.phrs.2003.09.003. View Source
• [4] Verma, D. D., Verma, S., Blume, G., & Fahr, A. (2017). Preparation, characterization and physicochemical properties of DOPE-PEG2000 stabilized oleic acid-soy lecithin liposomes (POLL). International Journal of Pharmaceutics, 526(1-2), 1-11. doi: 10.1016/j.ijpharm.2017.04.031. View Source
• [5] Xu, Z., Gu, W., Chen, L., Gao, Y., Zhang, Z., & Li, Y. (2008). A Smart Nanoassembly Consisting of Acid-Labile Vinyl Ether PEG−DOPE and Protamine for Gene Delivery: Preparation and in Vitro Transfection. Biomacromolecules, 9(11), 3119–3126. doi: 10.1021/bm800674v. View Source